D-Glucurono-3,6-lactone

• CAS No.: 32449-92-6
• Product Name: D-Glucurono-3,6-lactone
• Molecular Formula: C₆H₈O₆
• Molecular Weight: 176.12 g/mol
• IUPAC Name: 2-(3,4-dihydroxy-5-oxooxolan-2-yl)-2-hydroxyacetaldehyde
• Standard InChI: InChI=1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h1-5,8-10H
• Standard InChIKey: UYUXSRADSPPKRZ-UHFFFAOYSA-N
• Isomeric SMILES: [C@H]1([C@@H]2[C@@H]([C@H](C(=O)O2)O)O[C@H]1O)O
• SMILES: C(=O)C(C1C(C(C(=O)O1)O)O)O
• Canonical SMILES: C(=O)C(C1C(C(C(=O)O1)O)O)O
• Melting Point: 177.5°C
• Physical Description: Solid
• Description: D-Glucurono-6, 3-lactone, also known as D-glucurone or D-glucuronic acid, belongs to the class of organic compounds known as isosorbides. These are organic polycyclic compounds containing an isosorbide(1, 4-Dianhydrosorbitol) moiety, which consists of two -oxolan-3-ol rings. D-Glucurono-6, 3-lactone exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, D-glucurono-6, 3-lactone is primarily located in the cytoplasm, mitochondria and endoplasmic reticulum.
• Solubility: 257 mg/mL at 21 °C
• Synonyms: D-Glucuronic Acid γ-Lactone; D-Glucurono-6,3-lactone; D-Glucuronolactone; Dicurone; Glucoxy; Glucurolactone; Glucurono-6,3-lactone; Glucuronolactone; Glucuronosan; Glycurone; Guronsan; NSC 656; Reulatt S.S.
• PubChem Compound: 219402
• Last Modified: Nov 11 2021